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Compound of Interest

Compound Name: 2-Tetradecanone

Cat. No.: B1197950 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with 2-
Tetradecanone. Our goal is to help you overcome common solubility challenges and ensure

the success of your experiments.

Frequently Asked Questions (FAQs)
Q1: What is 2-Tetradecanone and why is its solubility a concern?

2-Tetradecanone is a long-chain aliphatic ketone (C14H28O) with a molecular weight of

212.37 g/mol .[1] Due to its long hydrocarbon chain, it is highly lipophilic and has very low

solubility in aqueous solutions, which is a significant challenge for its use in many biological

and pharmaceutical formulations.[2]

Q2: What are the basic physicochemical properties of 2-Tetradecanone?

Understanding the fundamental properties of 2-Tetradecanone is crucial for developing

effective solubilization strategies.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1197950?utm_src=pdf-interest
https://www.benchchem.com/product/b1197950?utm_src=pdf-body
https://www.benchchem.com/product/b1197950?utm_src=pdf-body
https://www.benchchem.com/product/b1197950?utm_src=pdf-body
https://www.benchchem.com/product/b1197950?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2-Tetradecanone
http://www.thegoodscentscompany.com/data/rw1582351.html
https://www.benchchem.com/product/b1197950?utm_src=pdf-body
https://www.benchchem.com/product/b1197950?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1197950?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C14H28O [1]

Molecular Weight 212.37 g/mol [1]

Appearance Colorless crystalline solid [2]

Melting Point 33-35.5 °C [1]

Boiling Point 279-280 °C [2]

Water Solubility ~1.46 mg/L (estimated) [2]

logP (o/w) ~5.56 (estimated) [2]

Q3: In which common laboratory solvents can I dissolve 2-Tetradecanone?

2-Tetradecanone is readily soluble in many organic solvents.[2] While experimental data is

limited, the following table provides estimated solubility values based on the properties of

similar long-chain ketones. Note: These are estimations and should be experimentally verified.
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Solvent
Estimated Solubility (at
25°C)

Notes

Dimethyl Sulfoxide (DMSO) > 100 mg/mL
A powerful solvent for many

organic compounds.[3][4]

Ethanol > 50 mg/mL
Generally a good solvent for

lipophilic compounds.

Methanol > 25 mg/mL

Slightly less effective than

ethanol for long hydrocarbon

chains.

Acetone > 50 mg/mL
A good solvent for many

ketones.

Chloroform > 100 mg/mL
Effective for highly lipophilic

molecules.

Dichloromethane (DCM) > 100 mg/mL
Similar to chloroform in its

solvent properties.

Troubleshooting Guide
Problem: I am seeing precipitation when I add my 2-Tetradecanone stock solution to my

aqueous cell culture medium.

Cause: This is a common issue when a concentrated stock of a lipophilic compound in an

organic solvent is diluted into an aqueous buffer. The organic solvent disperses, and the

poorly soluble compound crashes out of the solution.

Solution:

Reduce the final concentration: Your final working concentration of 2-Tetradecanone may

be above its aqueous solubility limit. Try performing a serial dilution to determine the

maximum achievable concentration in your final medium.

Use a solubilizing agent: Incorporating a surfactant or a cyclodextrin in your final

formulation can help to maintain the solubility of 2-Tetradecanone.
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Optimize the solvent concentration: Ensure the final concentration of the organic solvent

(e.g., DMSO) in your aqueous medium is as low as possible and does not exceed a level

that is toxic to your cells (typically <0.5% for most cell lines).

Problem: My formulation containing 2-Tetradecanone is cloudy or shows phase separation.

Cause: This indicates that 2-Tetradecanone is not fully solubilized in your chosen vehicle.

Solution:

Increase the solvent-to-solute ratio: You may need to use a larger volume of your organic

solvent to fully dissolve the compound.

Try a different solvent system: A co-solvent system, where you use a mixture of two or

more miscible solvents, may be more effective.

Apply gentle heating: Gently warming the solution can sometimes help to dissolve the

compound. However, be cautious of potential degradation at elevated temperatures.

Advanced Solubilization Techniques
For particularly challenging formulations, more advanced techniques may be required:

Co-solvents: Using a mixture of solvents can enhance solubility. For example, a combination

of ethanol and a small amount of a more potent solvent like DMSO can be effective.

Surfactants: Surfactants form micelles that can encapsulate lipophilic molecules, increasing

their apparent solubility in aqueous solutions. Common non-ionic surfactants used in

biological research include Tween® 20, Tween® 80, and Pluronic® F-68.

Cyclodextrins: These are cyclic oligosaccharides that have a hydrophilic exterior and a

hydrophobic interior cavity. They can form inclusion complexes with lipophilic molecules like

2-Tetradecanone, thereby increasing their aqueous solubility.

Lipid-Based Formulations: For in vivo applications, formulating 2-Tetradecanone in a lipid-

based system such as a self-emulsifying drug delivery system (SEDDS) can significantly

improve its oral bioavailability.
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Experimental Protocols
Protocol 1: Preparation of a 100 mM Stock Solution of 2-Tetradecanone in DMSO

Materials:

2-Tetradecanone (solid)

Dimethyl Sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Water bath sonicator (optional)

Procedure:

1. Weigh out 21.24 mg of 2-Tetradecanone and transfer it to a sterile microcentrifuge tube.

2. Add 1 mL of anhydrous DMSO to the tube.

3. Vortex the tube vigorously for 1-2 minutes until the solid is completely dissolved.

4. If the compound does not fully dissolve, sonicate the tube in a water bath for 10-15

minutes.

5. Visually inspect the solution to ensure there are no visible particles.

6. Store the stock solution at -20°C in small aliquots to avoid repeated freeze-thaw cycles.

Visualizing Experimental Workflows
Workflow for Evaluating the Effect of 2-Tetradecanone on a Cell-Based Assay
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Caption: Workflow for a typical cell-based cytotoxicity assay with a lipophilic compound.
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Logical Flow for Troubleshooting Solubility Issues
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Caption: A decision tree for troubleshooting common solubility problems with 2-
Tetradecanone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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